Cas no 64287-17-8 (1-(2,4-difluorophenyl)butane-1,3-dione)

1-(2,4-difluorophenyl)butane-1,3-dione structure
64287-17-8 structure
Product Name:1-(2,4-difluorophenyl)butane-1,3-dione
CAS No:64287-17-8
MF:C10H8F2O2
MW:198.166130065918
CID:502482
PubChem ID:12715221
Update Time:2025-08-05

1-(2,4-difluorophenyl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 1,3-Butanedione,1-(2,4-difluorophenyl)-
    • 1-(2,4-DIFLUOROPHENYL)BUTANE-1,3-DIONE
    • 1-(2,4-Difluorophenyl)-1,3-butanedione
    • AG-G-41146
    • CTK5C1042
    • D60005
    • EN300-1126201
    • AKOS009112610
    • DTXSID80507789
    • 64287-17-8
    • 1-(2,4-difluorophenyl)butane-1,3-dione
    • Inchi: 1S/C10H8F2O2/c1-6(13)4-10(14)8-3-2-7(11)5-9(8)12/h2-3,5H,4H2,1H3
    • InChI Key: RJMFODAPVGCRSX-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1C(CC(C)=O)=O)F

Computed Properties

  • Exact Mass: 198.04900
  • Monoisotopic Mass: 198.04923582g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • Density: 1.242
  • Boiling Point: 270.4 °C at 760 mmHg
  • Flash Point: 103.4 °C
  • Refractive Index: 1.483
  • PSA: 34.14000
  • LogP: 2.12660

1-(2,4-difluorophenyl)butane-1,3-dione Pricemore >>

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Enamine
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